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Compound of Interest

Compound Name: 5-Methoxy-2,3-dimethylaniline

CAS No.: 185208-05-3

Cat. No.: B599450

Get Quote

5-Methoxy-2,3-dimethylaniline is an aromatic amine whose structure is characterized by an

aniline core substituted with two adjacent methyl groups and a methoxy group. The precise

arrangement of these functional groups—all of which are electron-donating—dictates its

electronic properties, reactivity, and physical characteristics.

Core Identification
Identifier Value Source

IUPAC Name 5-Methoxy-2,3-dimethylaniline N/A

Molecular Formula C₉H₁₃NO [1]

Molecular Weight 151.21 g/mol [1]

Canonical SMILES CC1=C(C(=CC=C1OC)N)C N/A

InChI Key N/A N/A

CAS Number Data not readily available N/A
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Predicted Physicochemical Properties
The properties below are extrapolated based on trends observed in related xylidine and

anisidine isomers. For instance, 2,3-dimethylaniline is a liquid at room temperature with a

melting point of 2.5–3.5°C and a boiling point of approximately 222°C.[2][3] The addition of a

polar methoxy group would be expected to increase the melting point and boiling point due to

increased molecular weight and dipole-dipole interactions.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 12 Tech Support

https://en.wikipedia.org/wiki/2,3-Xylidine
https://www.merckmillipore.com/DE/en/product/23-Dimethylaniline,MDA_CHEM-821222
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b599450?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Predicted Value
Rationale & Comparative
Insights

Appearance
Colorless to yellow/brown

liquid or low-melting solid

Aromatic amines are prone to

oxidation, leading to

discoloration upon exposure to

air and light, a characteristic

seen in 2,3-dimethylaniline.[4]

Melting Point 15 - 30 °C

Higher than 2,3-dimethylaniline

(2.5°C) due to the polar

methoxy group.[3] For

comparison, 5-methoxy-2-

methylaniline has a melting

point of 43-46°C.[5]

Boiling Point > 222 °C

Expected to be higher than

that of 2,3-dimethylaniline

(222°C) due to increased

molecular weight and polarity.

[2]

Solubility

Sparingly soluble in water;

Soluble in organic solvents

(e.g., ethanol, ether, acetone)

The hydrophobic benzene ring

and methyl groups limit water

solubility, a common trait for

anilines. 2,3-dimethylaniline

has a low water solubility of 1.5

g/L.[3] The methoxy group may

slightly enhance aqueous

solubility compared to its

xylidine counterpart.

pKa (of conjugate acid) ~5.0 The parent aniline has a pKa

of 4.6. The three electron-

donating groups (two methyl,

one methoxy) will increase the

electron density on the

nitrogen atom, making it a

stronger base than aniline. 3,5-
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dimethylaniline has a pKa of

4.77.[6]

Proposed Synthesis and Mechanistic
Considerations
A robust and scalable synthesis is paramount for the utilization of any chemical building block.

While a specific protocol for 5-Methoxy-2,3-dimethylaniline is not published, a logical and

field-proven synthetic strategy can be proposed via a two-step process starting from 2,3-

dimethylanisole.

Proposed Synthetic Workflow
The most direct route involves the nitration of a commercially available precursor followed by

the reduction of the nitro group. The choice of this pathway is dictated by the high efficiency

and predictability of these two cornerstone reactions in organic synthesis.
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Step 1: Electrophilic Nitration

Step 2: Nitro Group Reduction

2,3-Dimethylanisole
(Starting Material)

4-Nitro-2,3-dimethylanisole
(Intermediate)

 HNO₃ / H₂SO₄ 
 0°C to rt 

4-Nitro-2,3-dimethylanisole

5-Methoxy-2,3-dimethylaniline
(Final Product)

 SnCl₂·2H₂O / EtOH 
 or H₂ / Pd/C 

Click to download full resolution via product page

Caption: Proposed two-step synthesis of 5-Methoxy-2,3-dimethylaniline.

Detailed Experimental Protocol (Hypothetical)
This protocol is a self-validating system; progress can be monitored at each stage using

standard techniques like Thin Layer Chromatography (TLC).

Step 1: Nitration of 2,3-Dimethylanisole

Setup: Equip a three-necked round-bottom flask with a magnetic stirrer, a dropping funnel,

and a thermometer. Cool the flask in an ice/salt bath to 0°C.
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Reagent Addition: Charge the flask with 2,3-dimethylanisole (1.0 eq). Slowly add a pre-

cooled mixture of concentrated sulfuric acid (H₂SO₄) and concentrated nitric acid (HNO₃)

(1.1 eq) dropwise via the dropping funnel, ensuring the internal temperature does not exceed

5-10°C.

Causality:This nitrating mixture generates the nitronium ion (NO₂⁺), the active electrophile.

Maintaining low temperatures is critical to prevent over-nitration and side reactions.

Reaction: After the addition is complete, allow the mixture to stir at 0°C for 30 minutes, then

let it warm to room temperature and stir for an additional 1-2 hours. Monitor the reaction's

completion by TLC.

Workup: Carefully pour the reaction mixture onto crushed ice. The crude nitro-product should

precipitate. Filter the solid, wash thoroughly with cold water until the washings are neutral,

and dry under vacuum. The primary product is expected to be 4-nitro-2,3-dimethylanisole

due to the strong ortho-, para-directing effect of the methoxy group.

Step 2: Reduction to 5-Methoxy-2,3-dimethylaniline

Setup: In a round-bottom flask, dissolve the crude 4-nitro-2,3-dimethylanisole from the

previous step in ethanol.

Reagent Addition: Add tin(II) chloride dihydrate (SnCl₂·2H₂O) (3-4 eq) to the solution.

Causality:Tin(II) chloride is a classic and effective reagent for the reduction of aromatic

nitro groups to anilines in an acidic environment generated in situ.

Reaction: Heat the mixture to reflux (approx. 78°C) for 2-4 hours, monitoring by TLC until the

starting material is consumed.

Workup: Cool the reaction mixture to room temperature. Carefully add a saturated solution of

sodium bicarbonate (NaHCO₃) or sodium hydroxide (NaOH) to neutralize the acid and

precipitate the tin salts.

Extraction: Extract the aqueous slurry with an organic solvent like ethyl acetate or

dichloromethane. Combine the organic layers, wash with brine, dry over anhydrous sodium
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sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude 5-
Methoxy-2,3-dimethylaniline.

Purification: The crude product can be purified by column chromatography or vacuum

distillation to achieve high purity.

Reactivity and Spectroscopic Profile
The interplay of the amino, methoxy, and dimethyl substituents creates a unique electronic

environment that governs the molecule's reactivity and its spectroscopic fingerprint.

Predicted Chemical Reactivity
The aniline nitrogen's lone pair and the electron-donating nature of the methoxy and methyl

groups make the aromatic ring highly activated towards electrophilic attack.

Caption: Summary of the predicted reactivity for 5-Methoxy-2,3-dimethylaniline.

Theoretical Spectroscopic Signatures
For a researcher synthesizing this molecule, spectroscopic analysis is the definitive method of

structural confirmation. Below are the expected key features.
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Technique Expected Signature Rationale

¹H NMR

~6.5-7.0 ppm (2H, s, Ar-H):

Two aromatic protons. ~3.8

ppm (3H, s, -OCH₃): Methoxy

protons. ~3.5-4.0 ppm (2H, br

s, -NH₂): Amine protons

(exchangeable with D₂O). ~2.2

ppm (3H, s, Ar-CH₃): One

methyl group. ~2.1 ppm (3H, s,

Ar-CH₃): Second methyl group.

The chemical shifts are

estimated based on standard

values for anilines and

anisoles. The two aromatic

protons would appear as

singlets due to their para

relationship. The two methyl

groups are chemically non-

equivalent and should appear

as distinct singlets.

¹³C NMR

9 unique signals: 6 aromatic

carbons (4 substituted, 2 with

H), 2 methyl carbons, 1

methoxy carbon.

The molecule lacks symmetry,

so all 9 carbon atoms are

expected to be unique.

IR (Infrared)

3350-3500 cm⁻¹ (doublet): N-H

stretch of primary amine. 2850-

3000 cm⁻¹: C-H stretch

(aliphatic and aromatic). 1200-

1275 cm⁻¹ (strong): Aryl-O

stretch (asymmetric). 1000-

1075 cm⁻¹ (strong): Aryl-O

stretch (symmetric).

These are characteristic

absorption bands for the

functional groups present in

the molecule.

Mass Spec (MS)
Molecular Ion (M⁺) at m/z =

151.

The molecular ion peak

corresponds to the molecular

weight of the compound.

Common fragmentation may

involve the loss of a methyl

radical (M-15) or a methoxy

radical (M-31).

Potential Applications in Drug Development
Substituted anilines are privileged scaffolds in medicinal chemistry. The specific substitution

pattern of 5-Methoxy-2,3-dimethylaniline makes it a compelling building block for novel
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therapeutic agents.

NSAID Synthesis: The closely related 2,3-dimethylaniline is a key precursor in the industrial

synthesis of Mefenamic Acid, a widely used non-steroidal anti-inflammatory drug (NSAID).[7]

By analogy, 5-Methoxy-2,3-dimethylaniline could be used to synthesize novel analogues of

Mefenamic Acid or other fenamate-class drugs, potentially modulating their potency,

selectivity, or pharmacokinetic properties.

Kinase Inhibitors: The aniline scaffold is a common feature in many kinase inhibitors used in

oncology. The specific substituents can be tailored to occupy specific pockets in the ATP-

binding site of target kinases.

CNS Agents: The lipophilicity imparted by the methyl and methoxy groups could facilitate

blood-brain barrier penetration, making this scaffold a candidate for developing agents

targeting the central nervous system.

Safety and Handling
No specific safety data sheet (SDS) exists for 5-Methoxy-2,3-dimethylaniline. Therefore, a

conservative approach based on the known hazards of its structural analogues is mandatory.

Toxicity: 2,3-Dimethylaniline is classified as toxic if swallowed, in contact with skin, or if

inhaled, and may cause damage to organs through prolonged exposure.[3] Aromatic amines

as a class are known to cause methemoglobinemia, which reduces the blood's ability to

carry oxygen.[8]

Irritation: Analogues like 5-Methoxy-2,4-dimethylaniline are known to cause skin and serious

eye irritation.[1]

Carcinogenicity: Some xylidine isomers are suspected of causing cancer.[9]

Recommended Handling Procedures:

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile), a

lab coat, and chemical safety goggles.
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Ventilation: Handle only in a well-ventilated area or a chemical fume hood to avoid inhalation

of vapors.

Storage: Store in a tightly sealed container in a cool, dry, and dark place, away from

oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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